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Compound of Interest

Compound Name: 2-Butyl-1-octanol

Cat. No.: B151752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cosmetic formulation, the selection of emollients and co-emulsifiers is

paramount to achieving desired sensory profiles, stability, and efficacy. This guide provides a

comprehensive comparison of 2-Butyl-1-octanol, a branched-chain Guerbet alcohol, with

other commonly used fatty alcohols: Cetyl Alcohol, Stearyl Alcohol, and Isostearyl Alcohol.

While direct comparative studies are limited, this analysis synthesizes available data on their

individual properties and performance characteristics to inform formulation development.

Executive Summary
2-Butyl-1-octanol distinguishes itself with its liquid form at room temperature, low melting

point, and excellent spreading properties, contributing to a light, non-greasy skin feel. As a

Guerbet alcohol, it offers enhanced stability against oxidation compared to unsaturated

alcohols. In contrast, traditional straight-chain fatty alcohols like Cetyl and Stearyl Alcohol

primarily function as thickening agents and stabilizers, imparting a richer, more substantive feel

to emulsions. Isostearyl Alcohol, a branched-chain alcohol, offers a balance of emollience and

spreadability, with a less waxy feel than its straight-chain counterparts. The choice of alcohol

will significantly impact the final texture, stability, and sensory perception of a cosmetic

formulation.
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The following tables summarize the key physicochemical properties and performance

characteristics of 2-Butyl-1-octanol and its alternatives.

Property
2-Butyl-1-
octanol

Cetyl Alcohol
Stearyl
Alcohol

Isostearyl
Alcohol

INCI Name Butyloctanol Cetyl Alcohol Stearyl Alcohol
Isostearyl

Alcohol

Chemical

Formula
C₁₂H₂₆O C₁₆H₃₄O C₁₈H₃₈O C₁₈H₃₈O

Molecular Weight 186.34 g/mol 242.44 g/mol 270.49 g/mol 270.49 g/mol

Appearance
Clear, colorless

liquid

White, waxy solid

(flakes or pellets)

White, waxy solid

(flakes or pellets)

Clear, colorless

liquid

Melting Point < -30°C[1] 49-50°C 58-60°C
Liquid at room

temperature

Solubility

Soluble in most

organic solvents;

insoluble in

water[2]

Soluble in oils

and alcohols;

insoluble in

water[3]

Soluble in oils

and alcohols;

insoluble in water

Soluble in oils

and silicones;

insoluble in

water[4]

Key Functions

Emollient,

solvent,

humectant[1]

Thickener, co-

emulsifier,

emollient[3]

Thickener, co-

emulsifier,

stabilizer

Emollient, skin

conditioning,

viscosity

controlling[5]
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Performance
Characteristic

2-Butyl-1-
octanol

Cetyl Alcohol
Stearyl
Alcohol

Isostearyl
Alcohol

Sensory Profile

(Skin Feel)

Light, non-

greasy, smooth,

silky[2][6]

Waxy,

substantive, can

be heavy at high

concentrations

Waxy, rich,

provides body to

creams

Smooth, non-

greasy, silky

feel[4]

Spreadability Excellent[2] Moderate Low High[7]

Emulsion

Stability

Good,

contributes to

low-temperature

stability[8]

Excellent, forms

a stabilizing

network in the

emulsion[9]

Excellent,

provides

significant

viscosity and

stability[9][10]

Good, can help

stabilize

emulsions

without

significant

thickening[11]

Oxidative

Stability

Excellent (fully

saturated)[12]
Good Good Good

Effect on

Viscosity
Low High Very High

Low to

Moderate[7]

Experimental Protocols
To generate direct comparative data for these cosmetic alcohols, the following experimental

protocols are recommended.

Sensory Panel Evaluation of Emollients
Objective: To quantitatively and qualitatively assess the sensory characteristics of cosmetic

formulations containing different alcohols.

Methodology:

Panelist Selection: A trained panel of 10-15 individuals is selected based on their sensory

acuity and ability to describe tactile sensations.
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Sample Preparation: Prepare simple oil-in-water (O/W) emulsions with a fixed concentration

(e.g., 3-5%) of each test alcohol (2-Butyl-1-octanol, Cetyl Alcohol, Stearyl Alcohol,

Isostearyl Alcohol) in an identical base formulation.

Application: A standardized amount of each formulation is applied to a designated area on

the panelists' forearms.

Evaluation: Panelists evaluate the formulations based on a predefined set of sensory

attributes at different time points (e.g., during application, 1 minute after, and 5 minutes

after). Attributes include:

Spreadability: Ease of application.

Absorbency: Perceived speed of penetration into the skin.

Greasiness/Oiliness: Perception of a fatty residue.

Tackiness: Stickiness of the skin after application.

Smoothness/Softness: The tactile sensation on the skin.

Data Analysis: The intensity of each attribute is rated on a structured scale (e.g., a 10-point

scale). The data is then statistically analyzed to determine significant differences between

the formulations.

Emulsion Stability Testing
Objective: To assess the physical stability of emulsions formulated with different alcohols over

time and under stress conditions.

Methodology:

Formulation: Prepare O/W emulsions as described for the sensory panel.

Initial Characterization: Immediately after preparation, measure the initial viscosity, pH, and

droplet size distribution (using laser diffraction) of each emulsion.

Accelerated Aging:
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Temperature Cycling: Store samples in sealed containers and subject them to alternating

temperature cycles (e.g., 4°C for 24 hours followed by 40°C for 24 hours) for several

cycles.

Centrifugation: Centrifuge samples at a specified speed (e.g., 3000 rpm) for a set time

(e.g., 30 minutes) to assess susceptibility to phase separation.

Long-Term Stability: Store samples at different controlled temperatures (e.g., room

temperature, 40°C) for an extended period (e.g., 3-6 months).

Analysis: At regular intervals, visually inspect the samples for any signs of instability (e.g.,

creaming, coalescence, phase separation) and re-measure viscosity, pH, and droplet size.
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Sample Preparation Evaluation Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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